Cas no 1261923-66-3 (2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid)

• Product Name: 2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
• CAS No: 1261923-66-3
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18319442
• CID: 1219327
• PubChem ID: 53225362
• Update Time: 2025-04-20

2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
• 1261923-66-3
• MFCD18319442
• DTXSID80689094
• 3'-(Hydroxymethyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-HYDROXYMETHYLPHENYL)-4-NITROBENZOIC ACID
• 2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%

• MDL： MFCD18319442
• Inchi： 1S/C14H11NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-7,16H,8H2,(H,17,18)
• InChI Key： SMDAHQNRNNKQBM-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245g/mol
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives